Maytansinoid DM4

• Molecular Formula: C39H56ClN3O10S
• Molecular Weight: 794.4 g/mol
• InChI: InChI=1S/C39H56ClN3O10S/c1-22-13-12-14-27(50-11)39(48)21-29(52-35(47)41-39)37(5,6)34-38(7,53-34)28(51-33(46)23(2)42(8)30(44)15-16-36(3,4)54)20-31(45)43(9)25-18-24(17-22)19-26(49-10)32(25)40/h12-14,18-19,23,27-29,34,48,54H,15-17,20-21H2,1-11H3,(H,41,47)/b14-12?,22-13-/t23-,27+,28?,29-,34-,38-,39-/m0/s1
• InChIKey: SVVGCFZPFZGWRG-QEGJILGISA-N

DM4 Structural Identity and Procurement

Maytansinoid DM4 (ravtansine, CAS 796073-69-3) is a semi-synthetic ansa macrolide derived from the natural product maytansine, engineered as a microtubule-targeted cytotoxic payload for antibody‐drug conjugates (ADCs). DM4 belongs to the maytansinoid family alongside DM1 (mertansine/emtansine) and DM3, with a defining structural feature being the presence of two methyl substituents on the α‑carbon atom adjacent to the thiol group of its acylated amino acid side chain . This di‑methyl substitution increases steric hindrance around the disulfide bond in ADC linker‐payload constructs and raises molecular lipophilicity (LogP ≈ 3.2) relative to DM1, which bears zero methyl groups at the corresponding position [1]. DM4 is the cytotoxic warhead in the FDA-accelerated approved ADC mirvetuximab soravtansine (Elahere®), as well as in clinical-stage ADCs including coltuximab ravtansine (SAR3419), tusamitamab ravtansine (SAR408701), and anetumab ravtansine (BAY 94-9343) [2].

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Workflow

ADC linker-payload design and optimization studies

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Selection context

Maytansinoid payload comparison and metabolite profiling

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Research model

Microtubule dynamic instability suppression mechanism studies

• [1] Chari RVJ, Widdison WC, Singh R, et al. CYTOTOXIC AGENTS COMPRISING NEW MAYTANSINOIDS (DM4). US Patent 7,276,497 (issued Oct 2, 2007) and US Patent Application 2015/0071949. Priority date May 20, 2003. View Source
• [2] Smith JA, Medina P, Miao M, et al. A Review of Mirvetuximab Soravtansine-Gynx in Folate Receptor Alpha-Expressing Platinum-Resistant Ovarian Cancer. Am J Health Syst Pharm. 2025. doi:10.1093/ajhp/zxaf011. PMID: 40126684. View Source

DM4 vs DM1 Differentiation

Although DM4 and DM1 share a common maytansine macrocyclic core and both are potent tubulin inhibitors, their differential α‑carbon methyl substitution drives three interconnected consequences that render simple substitution chemically and pharmacologically invalid: (i) DM4's two methyl groups confer ∼100‑fold greater resistance to reductive cleavage of the disulfide linker while preserving intracellular release, directly controlling tumor metabolite yield and bystander killing intensity [1]; (ii) the more lipophilic DM4/S‑methyl‑DM4 metabolites exhibit approximately 1,000‑fold greater extracellular cytotoxicity than the corresponding hydrophilic lysine‑linker adducts, a property not shared by thioether-linked DM1 catabolites [2]; and (iii) DM4 and DM1 display quantitatively distinct cytochrome P450 inactivation profiles, with DM4 inactivating CYP3A4 at a kinact value approximately 3.3‑fold faster than DM1 (0.114 vs. 0.035 min⁻¹ in human liver microsomes), creating different drug-drug interaction risk liabilities [3]. These differences are structural in origin and cannot be normalized by adjusting dose or drug-to-antibody ratio alone.

Structural

Dimethyl steric hindrance controls disulfide stability and bystander metabolite yield

vs

DM1 lacks alpha-carbon methyl groups; disulfide lability and metabolite profile may not transfer

Metabolic

Lipophilic DM4/S-methyl-DM4 metabolites support extracellular bystander potency

vs

Thioether-linked DM1 catabolites are hydrophilic lysine adducts; bystander killing context may differ

Pharmacologic

CYP3A4 inactivation kinetics require payload-specific DDI risk review

vs

DM1 CYP3A4 inactivation rate may not reflect DM4 liability; DDI assessment context may differ

• [1] Kellogg BA, Garrett LM, Kovtun YV, et al. Disulfide-Linked Antibody−Maytansinoid Conjugates: Optimization of In Vivo Activity by Varying the Steric Hindrance at Carbon Atoms Adjacent to the Disulfide Linkage. Bioconjugate Chem. 2011;22(4):717-727. doi:10.1021/bc100480a. PMID: 21425773. View Source
• [2] Erickson HK, Park PU, Widdison WC, et al. Tumor Delivery and In Vivo Processing of Disulfide-Linked and Thioether-Linked Antibody−Maytansinoid Conjugates. Bioconjugate Chem. 2010;21(1):84-92. doi:10.1021/bc900315y. PMID: 19891424. View Source
• [3] Davis JA, Rock DA, Wienkers LC, Pearson JT. In Vitro Characterization of the Drug-Drug Interaction Potential of Catabolites of Antibody-Maytansinoid Conjugates. Drug Metab Dispos. 2012;40(10):1927-1934. doi:10.1124/dmd.112.046169. PMID: 22752008. View Source

DM4 Comparative Evidence

Structural Basis for Bystander Killing

DM4 is distinguished from DM1 by the presence of two methyl groups on the α‑carbon adjacent to the thiol‑bearing sulfur atom of its side chain, whereas DM1 possesses zero methyl groups at this position . In a head-to-head comparison of a panel of disulfide-linked huC242 (anti-CanAg) AMCs with systematically varied steric hindrance, the conjugate having two methyl groups on the maytansinoid side and none on the linker side—corresponding to the SPDB-DM4 design—displayed the best in vivo antitumor efficacy in human colon cancer xenograft models among all constructs tested [1]. The ranking of in vivo efficacy was not predicted by in vitro potency, as all conjugates including the noncleavable thioether-linked huC242-SMCC-DM1 were highly active in cell culture; however, huC242-SMCC-DM1 showed only marginal activity in vivo [1]. DM4's di‑methyl architecture represents a deliberate optimization that balances disulfide stability in plasma (steric hindrance from two methyl groups) with effective intracellular release, a balance not achievable with the DM1 scaffold.

Bystander Killing Architecture

Head-to-head

DM4 (2 methyl groups) > DM3 (1) > DM1 (0) for in vivo xenograft efficacy; noncleavable SMCC-DM1 showed marginal activity

Structural basis for bystander-competent metabolite generation

In vitro potency similar across all conjugates tested

Evidence Dimension	Number of α‑carbon methyl substituents adjacent to sulfur (structural determinant of linker steric hindrance and in vivo efficacy ranking)
Target Compound Data	DM4: 2 methyl groups on maytansinoid side of disulfide; huC242-SPDB-DM4 ranked best in vivo efficacy
Comparator Or Baseline	DM1: 0 methyl groups; DM3: 1 methyl group; huC242-SMCC-DM1 (noncleavable thioether): marginal in vivo activity
Quantified Difference	Qualitative ranking: SPDB-DM4 (2 methyl groups) > constructs with fewer methyl groups ≫ SMCC-DM1 (noncleavable) for in vivo xenograft efficacy; in vitro potency similar across all conjugates
Conditions	Human colon cancer (COLO 205, HT-29) xenograft models in SCID mice; huC242 antibody backbone; conjugates with average 3-4 maytansinoid molecules per antibody

Why This Matters

For ADC developers selecting a maytansinoid payload, DM4's two‑methyl architecture provides a structural basis for generating lipophilic, membrane-permeable metabolites (DM4 and S‑methyl‑DM4) upon disulfide cleavage, enabling bystander killing that is absent from the thioether-linked DM1 catabolite (lysine‑MCC‑DM1).

• [1] Kellogg BA, Garrett LM, Kovtun YV, et al. Disulfide-Linked Antibody−Maytansinoid Conjugates: Optimization of In Vivo Activity by Varying the Steric Hindrance at Carbon Atoms Adjacent to the Disulfide Linkage. Bioconjugate Chem. 2011;22(4):717-727. doi:10.1021/bc100480a. View Source

Metabolite Lipophilicity and Bystander Effect

In a direct comparison of tumor metabolites, the lipophilic species released from disulfide-linked huC242-SPDB-DM4 (DM4 and S‑methyl‑DM4) were found to be nearly 1,000 times more cytotoxic than the corresponding hydrophilic lysine‑Nε‑linker‑maytansinoid adducts when tested in cell-based viability assays with extracellular compound addition [1]. In contrast, the sole metabolite of the thioether-linked huC242-SMCC-DM1 conjugate was lysine‑Nε‑SMCC‑DM1—a permanently charged, hydrophilic species with limited membrane permeability and greatly reduced cytotoxic potency [1]. The disulfide-linked conjugate huC242-SPP-DM1 (less hindered than SPDB-DM4) produced DM1 metabolites but no detectable S‑methyl‑DM1, indicating that S‑methylation efficiency is linker‑context‑dependent and DM4's di‑methyl architecture promotes intracellular methylation to the highly potent S‑methyl‑DM4 metabolite [2].

Bystander Metabolite Potency

Head-to-head

~1,000-fold greater extracellular cytotoxicity vs hydrophilic lysine adducts

Supports bystander killing mechanism interpretation

Lipophilic DM4/S-methyl-DM4 vs lysine-linker-maytansinoid adducts

Evidence Dimension	Extracellular cytotoxicity of tumor metabolites (lipophilic free maytansinoid vs. hydrophilic lysine‑adduct)
Target Compound Data	DM4 and S-methyl-DM4 (lipophilic): ~1,000-fold more cytotoxic than lysine adduct extracellularly
Comparator Or Baseline	Lysine‑Nε‑SPDB‑DM4 and lysine‑Nε‑SMCC‑DM1 (hydrophilic lysine adducts): ~1,000-fold less cytotoxic
Quantified Difference	Approximately 1,000-fold difference in extracellular cytotoxicity between lipophilic DM4/S-methyl-DM4 metabolites and hydrophilic lysine-linker-maytansinoid adducts
Conditions	Cell-based viability assays with extracellular drug addition; COLO 205 tumor-bearing SCID mice; single IV administration of 300 μg/kg (maytansinoid dose) of ³H-labeled conjugates

Why This Matters

This ~1,000-fold differential in extracellular potency is the mechanism underlying the 'bystander killing' effect unique to disulfide-linked DM4 ADCs, enabling killing of neighboring antigen-negative tumor cells within heterogeneous tumors—a capability that thioether-linked DM1 conjugates lack.

• [1] Erickson HK, Park PU, Widdison WC, et al. Tumor Delivery and In Vivo Processing of Disulfide-Linked and Thioether-Linked Antibody−Maytansinoid Conjugates. Bioconjugate Chem. 2010;21(1):84-92. doi:10.1021/bc900315y. PMID: 19891424. View Source
• [2] Erickson HK, Park PU, Widdison WC, et al. Antibody-Maytansinoid Conjugates Are Activated in Targeted Cancer Cells by Lysosomal Degradation and Linker-Dependent Intracellular Processing. Cancer Res. 2006;66(8):4426-4433. doi:10.1158/0008-5472.CAN-05-4489. View Source

Microtubule Dynamic Instability Suppression

At 100 nmol/L, the intracellular metabolite S‑methyl‑DM4 suppressed microtubule dynamic instability by 73%, compared with only 45% suppression by the parent compound maytansine [1]. S‑methyl‑DM1 showed 84% suppression under identical conditions [1]. Despite weaker inhibition of microtubule polymerization than maytansine, both S‑methyl‑DM1 and S‑methyl‑DM4 bound to high-affinity sites at microtubule ends (Kd ~0.1 μM for S‑methyl‑DM1, approximately 20‑fold stronger than vinblastine) and suppressed dynamic instability more effectively than maytansine [1]. At concentrations ≥2 μmol/L, S‑methyl‑DM4 induced more extensive tubulin aggregate formation than S‑methyl‑DM1, indicating a distinct supramolecular interaction with tubulin that may contribute to differential cellular pharmacology [1].

Microtubule Dynamics Suppression

Head-to-head

S-methyl-DM4: 73% vs maytansine: 45% at 100 nmol/L; S-methyl-DM1: 84%

Supports mitotic arrest mechanism research

Differential tubulin aggregate formation at concentrations above 2 micromol/L

Evidence Dimension	Microtubule dynamic instability suppression (% reduction in dynamicity) at 100 nmol/L
Target Compound Data	S-methyl-DM4: 73% suppression of dynamic instability at 100 nmol/L
Comparator Or Baseline	Maytansine: 45% suppression; S-methyl-DM1: 84% suppression, both at 100 nmol/L
Quantified Difference	S-methyl-DM4 suppresses dynamic instability 1.62-fold more than maytansine (73% vs 45%); S-methyl-DM1 suppresses 1.87-fold more than maytansine (84% vs 45%)
Conditions	In vitro microtubule dynamics assay at 100 nmol/L compound concentration; bovine brain tubulin; video-enhanced differential interference contrast microscopy

Why This Matters

The 73% suppression of dynamic instability by S‑methyl‑DM4 exceeds that of the parent maytansine and is sufficient to induce potent mitotic arrest at picomolar cellular concentrations; the differential aggregate formation at higher concentrations relative to S‑methyl‑DM1 may influence differential toxicity profiles.

• [1] Lopus M, Oroudjev E, Wilson L, et al. Maytansine and Cellular Metabolites of Antibody-Maytansinoid Conjugates Strongly Suppress Microtubule Dynamics by Binding to Microtubules. Mol Cancer Ther. 2010;9(10):2689-2699. doi:10.1158/1535-7163.MCT-10-0644. PMID: 20937595. PMC2954514. View Source

CYP3A4 Mechanism-Based Inactivation

In a side-by-side in vitro comparison, DM4 and DM1 both inactivated CYP3A4, but with quantitatively distinct kinetic parameters. In recombinant CYP3A4, DM4 displayed Ki/kinact values of 1.4 ± 0.3 μM / 0.117 ± 0.006 min⁻¹, whereas DM1 showed Ki/kinact of 3.4 ± 1.0 μM / 0.058 ± 0.005 min⁻¹ [1]. In human liver microsomes, the corresponding values were 3.3 ± 0.2 μM / 0.114 ± 0.002 min⁻¹ for DM4 and 4.8 ± 0.9 μM / 0.035 ± 0.002 min⁻¹ for DM1 [1]. The kinact for DM4 is approximately 3.3‑fold faster than DM1 in human liver microsomes (0.114 vs 0.035 min⁻¹), indicating more rapid CYP3A4 inactivation [1]. Additionally, DM1 was a reversible inhibitor of CYP2C8 (Ki = 11 ± 3 μM) and CYP2D6 (Ki = 14 ± 2 μM), whereas S‑methyl‑DM1 and Lys‑MCC‑DM1 showed no reversible or time‑dependent inhibition of any P450 isoform tested [1]. The CYP inhibition profile of DM4 is distinct from DM1 and its own stable catabolite S‑methyl‑DM4, underscoring that free payload released locally in tissues, not the stable circulating catabolite, governs DDI risk.

CYP3A4 Inactivation Kinetics

Head-to-head

DM4 kinact 0.114 vs DM1 0.035 min⁻¹ in HLM; ~3.3-fold faster inactivation

Payload-specific DDI risk assessment context

Stable catabolite S-methyl-DM4 shows distinct profile from free DM4

Evidence Dimension	CYP3A4 mechanism-based inactivation kinetics (Ki and kinact) in human liver microsomes
Target Compound Data	DM4: Ki = 3.3 ± 0.2 μM; kinact = 0.114 ± 0.002 min⁻¹ (HLM); recombinant CYP3A4: Ki = 1.4 ± 0.3 μM, kinact = 0.117 ± 0.006 min⁻¹
Comparator Or Baseline	DM1: Ki = 4.8 ± 0.9 μM; kinact = 0.035 ± 0.002 min⁻¹ (HLM); recombinant CYP3A4: Ki = 3.4 ± 1.0 μM, kinact = 0.058 ± 0.005 min⁻¹
Quantified Difference	DM4 kinact is 3.3-fold faster than DM1 in HLM (0.114 vs 0.035 min⁻¹); DM4 Ki is 1.5-fold lower (more potent) than DM1 in HLM (3.3 vs 4.8 μM)
Conditions	Human liver microsomes (HLM) and recombinant CYP3A4; substrate: midazolam or testosterone; NADPH-fortified incubations with 0-30 min preincubation

Why This Matters

ADC programs involving DM4 require distinct DDI risk assessment from DM1-based ADCs; the ~3-fold faster CYP3A4 inactivation by DM4 implies that co-administered CYP3A4 substrates may be more strongly affected, and clinical DDI study design should account for this payload-specific difference.

• [1] Davis JA, Rock DA, Wienkers LC, Pearson JT. In Vitro Characterization of the Drug-Drug Interaction Potential of Catabolites of Antibody-Maytansinoid Conjugates. Drug Metab Dispos. 2012;40(10):1927-1934. doi:10.1124/dmd.112.046169. PMID: 22752008. View Source

Clinical Validation in Ovarian Cancer

Mirvetuximab soravtansine, an ADC delivering DM4 via a cleavable sulfo-SPDB linker to folate receptor α (FRα)-positive tumors, demonstrated an objective response rate (ORR) of 42% versus 16% for investigator's choice chemotherapy in the randomized Phase 3 MIRASOL trial (odds ratio 3.81, p < 0.0001), with median progression-free survival of 5.62 vs 3.98 months (HR 0.65, 95% CI 0.52–0.81, p < 0.0001) [1]. In the single-arm Phase 2 SORAYA trial, the confirmed ORR was 32.4% (95% CI 23.6%–42.2%), including five complete responses [2]. DM4's contribution to this efficacy profile can be traced to its bystander killing capability: DM4 metabolites diffuse from targeted FRα‑positive cells into neighboring FRα‑negative tumor cells, enabling the ADC to maintain activity against tumors with heterogeneous target expression [3]. At the approved dose of 6 mg/kg adjusted ideal body weight every 3 weeks, the most common treatment-related adverse events were blurred vision (41%), keratopathy (36%), and nausea (29%) [2].

Trial Endpoint Context

Class-level

MIRASOL Phase 3: ORR 42% vs 16% (chemotherapy); PFS HR 0.65 (95% CI 0.52-0.81)

Reported endpoint context in FRalpha-positive ovarian cancer research

Mirvetuximab soravtansine (DM4 ADC); data to verify for alternative constructs

Evidence Dimension	Objective response rate (ORR) and progression-free survival (PFS) in platinum-resistant ovarian cancer
Target Compound Data	Mirvetuximab soravtansine (DM4 ADC): ORR 42% (MIRASOL Phase 3); ORR 32.4% (SORAYA Phase 2); median PFS 5.62 months
Comparator Or Baseline	Investigator's choice chemotherapy: ORR 16%; median PFS 3.98 months
Quantified Difference	ORR difference: +26 percentage points (42% vs 16%); PFS HR 0.65 (35% reduction in risk of progression or death); odds ratio for response 3.81 (p < 0.0001)
Conditions	FRα‑high (≥75% of cells with PS2+ staining intensity) platinum-resistant high-grade serous ovarian, primary peritoneal, or fallopian tube cancer; mirvetuximab soravtansine 6 mg/kg AIBW q3w

Why This Matters

DM4 is the payload in the first FDA-approved ADC for platinum-resistant ovarian cancer, providing a regulatory precedent and clinical validation dataset that reduces development risk for new ADC programs selecting DM4 over less clinically validated payload alternatives.

• [1] Moore KN, Angelergues A, Konecny GE, et al. Mirvetuximab Soravtansine in FRα-Positive, Platinum-Resistant Ovarian Cancer. N Engl J Med. 2023;389(23):2162-2174. doi:10.1056/NEJMoa2309169 (MIRASOL Phase 3). View Source
• [2] Matulonis UA, Lorusso D, Oaknin A, et al. Efficacy and Safety of Mirvetuximab Soravtansine in Patients with Platinum-Resistant Ovarian Cancer with High Folate Receptor Alpha Expression: Results from the SORAYA Study (LBA 4). Gynecol Oncol. 2022;166(Suppl 1):S50-S51. doi:10.1016/j.ygyno.2022.07.011. View Source
• [3] Smith JA, Medina P, Miao M, et al. A Review of Mirvetuximab Soravtansine-Gynx in Folate Receptor Alpha-Expressing Platinum-Resistant Ovarian Cancer. Am J Health Syst Pharm. 2025. doi:10.1093/ajhp/zxaf011. PMID: 40126684. View Source

Picomolar Potency of Activated Metabolite

S‑methyl‑DM4, the intracellularly methylated metabolite of DM4, demonstrated an IC50 of less than 30 pM against SK‑BR‑3 human breast cancer cells [1]. The parent compound DM4 shows an IC50 of 3.3 nM in the same cell line [2]. This represents an approximately 110‑fold increase in potency upon intracellular methylation (3.3 nM → <30 pM). For context, DM1-SMe (the methylated metabolite of DM1) exhibits IC50 values of 0.003–0.01 nM in a panel of human tumor cell lines, approximately 3‑ to 10‑fold more potent than maytansine . The picomolar potency of S‑methyl‑DM4 places it among the most potent ADC payload metabolites characterized, and the methylation-dependent activation step is a unique feature of disulfide-linked DM4 conjugates that is absent from thioether-linked DM1 conjugates whose sole catabolite is the lysine adduct [3].

Activated Metabolite Potency

Cross-study comparable

S-methyl-DM4 IC50 below 30 pM in SK-BR-3 cells; ~110-fold more potent than parent DM4

Supports intracellular activation efficiency studies

Picomolar-range activity upon intracellular methylation

Evidence Dimension	In vitro cytotoxicity (IC50) against SK-BR-3 breast cancer cells
Target Compound Data	S-methyl-DM4: IC50 < 30 pM; DM4 (parent): IC50 = 3.3 nM
Comparator Or Baseline	DM1-SMe: IC50 0.003–0.01 nM (across tumor cell line panel); maytansine: IC50 ~0.01–0.03 nM range
Quantified Difference	S-methyl-DM4 is ≥110-fold more potent than parent DM4 in SK-BR-3 cells; S-methyl-DM4 IC50 < 30 pM vs DM1-SMe IC50 range 3–10 pM (same order of magnitude)
Conditions	SK-BR-3 human breast adenocarcinoma cell line; in vitro cytotoxicity assay (CellTiter-Glo or MTT); DM4 applied as free drug

Why This Matters

The picomolar potency of the intracellularly activated DM4 metabolite means that even very low levels of DM4 released from internalized ADC—on the order of a few hundred molecules per cell—can induce cell death, supporting efficacy at clinically achievable tumor concentrations.

• [1] PMC Figure 4. Binding evaluation of anti-maytansinoid sdAbs to S-methyl-DM4. IC50 of S-methyl-DM4 applied to SK-BR-3 cells was less than 30 pM. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11094603/figure/F4/ (PMC article context). View Source
• [2] Cayman Chemical / AnjieChem. DM4 (hydrate) Datasheet. DM4 cytotoxic to SK-BR-3 cells (IC50 = 3.3 nM). Available at: https://www.anjiechem.com and https://www.bertin-bioreagent.com. View Source
• [3] Erickson HK, Park PU, Widdison WC, et al. Tumor Delivery and In Vivo Processing of Disulfide-Linked and Thioether-Linked Antibody−Maytansinoid Conjugates. Bioconjugate Chem. 2010;21(1):84-92. doi:10.1021/bc900315y. View Source

DM4 Application Scenarios

Bystander Killing in Heterogeneous Tumors

DM4 is the payload of choice when the therapeutic strategy demands bystander killing of antigen-negative tumor cells within a heterogeneous tumor mass. The molecular basis—lipophilic DM4 and S‑methyl‑DM4 metabolites that are ~1,000‑fold more cytotoxic extracellularly than the corresponding lysine‑linker adducts—has been mechanistically established [1] and clinically validated in FRα‑heterogeneous ovarian cancer where mirvetuximab soravtansine achieved a 42% ORR vs 16% with chemotherapy [2]. For procurement decisions, teams should specify DM4 conjugated via a sterically hindered disulfide linker (e.g., SPDB or sulfo-SPDB) to maximize bystander metabolite generation, as this linker-payload combination outperformed less hindered and noncleavable alternatives in head-to-head xenograft comparisons [3].

CYP3A4-Related DDI Risk Management

Programs developing ADCs for patient populations receiving concomitant CYP3A4 substrates should factor the distinct CYP inactivation profiles of DM4 vs DM1 into payload selection. DM4 inactivates CYP3A4 with a kinact of 0.114 min⁻¹, approximately 3.3‑fold faster than DM1 (0.035 min⁻¹) in human liver microsomes [4]. While both payloads pose DDI potential, the quantitative difference means that clinical DDI study designs and risk mitigation strategies must be payload‑specific. Thioether‑linked DM1 catabolites (Lys‑MCC‑DM1) lack CYP inhibition entirely, providing a control pathway, but also lack bystander killing capability [4].

Payload with Regulatory Precedent

For teams prioritizing regulatory risk reduction, DM4 offers a distinct advantage over novel or less clinically advanced maytansinoids: it is the payload in mirvetuximab soravtansine, which received FDA accelerated approval in 2022 [2]. This provides a substantial body of clinical pharmacology, safety, and manufacturing data that can be referenced in IND/IMPD submissions. Procurement of DM4 and SPDB‑DM4 drug‑linker intermediates through CMOs with established analytical methods for DM4 and S‑methyl‑DM4 quantification (validated HPLC‑DAD methods per ICH guidelines) further reduces CMC development timelines [5].

Ultra-Potent Payload for Low Antigen Density

When target antigen density is low or heterogeneous (e.g., <10,000 receptors per cell), the extreme potency of the intracellularly methylated DM4 metabolite (S‑methyl‑DM4 IC50 < 30 pM in SK‑BR‑3 cells) becomes a critical selection criterion [6]. This picomolar activity—achieved through intracellular methylation of DM4 released via disulfide cleavage—is not replicated by non‑cleavable DM1 conjugates whose lysine‑adduct catabolite is ~1,000‑fold less cytotoxic [1]. Procurement specifications should include purity >98% (HPLC) and verification of the free thiol content to ensure efficient conjugation chemistry.

Application

Selection Property

Validation Focus

Heterogeneous tumor ADC bystander killing research

Disulfide linker-dependent metabolite generation

Extracellular metabolite potency and bystander effect

ADC payload DDI risk profiling studies

CYP3A4 inactivation kinetics review

Payload-specific metabolic risk assessment context

ADC development with regulatory documentation context

Payload regulatory precedent and CMC reference

Clinical-stage ADC payload comparability review

Low-antigen-density tumor cell targeting research

Intracellular metabolite activation and potency characterization

Target-cell potency verification context

• [1] Erickson HK, Park PU, Widdison WC, et al. Tumor Delivery and In Vivo Processing of Disulfide-Linked and Thioether-Linked Antibody−Maytansinoid Conjugates. Bioconjugate Chem. 2010;21(1):84-92. doi:10.1021/bc900315y. PMID: 19891424. View Source
• [2] Moore KN, Angelergues A, Konecny GE, et al. Mirvetuximab Soravtansine in FRα-Positive, Platinum-Resistant Ovarian Cancer. N Engl J Med. 2023;389(23):2162-2174. doi:10.1056/NEJMoa2309169. View Source
• [3] Kellogg BA, Garrett LM, Kovtun YV, et al. Disulfide-Linked Antibody−Maytansinoid Conjugates: Optimization of In Vivo Activity by Varying the Steric Hindrance at Carbon Atoms Adjacent to the Disulfide Linkage. Bioconjugate Chem. 2011;22(4):717-727. doi:10.1021/bc100480a. View Source
• [4] Davis JA, Rock DA, Wienkers LC, Pearson JT. In Vitro Characterization of the Drug-Drug Interaction Potential of Catabolites of Antibody-Maytansinoid Conjugates. Drug Metab Dispos. 2012;40(10):1927-1934. doi:10.1124/dmd.112.046169. View Source
• [5] Evaluation of Antibody–Drug Conjugate Performances Using a Novel HPLC–DAD Method for Tumor-Specific Detection of DM4 and S‑Methyl-DM4. PMC Article. 2025. Available at: https://pmc.ncbi.nlm.nih.gov. View Source
• [6] PMC Figure 4. Binding evaluation of anti-maytansinoid sdAbs to S-methyl-DM4. IC50 of S-methyl-DM4 applied to SK-BR-3 cells was less than 30 pM. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11094603/figure/F4/. View Source